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Compound of Interest

Compound Name: VH032-OH

Cat. No.: B2749673

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount for ensuring laboratory safety and environmental
protection. This document provides essential safety and logistical information for the proper
disposal of VH032-OH, a functionalized von Hippel-Lindau (VHL) E3 ligase ligand commonly
used in the development of Proteolysis Targeting Chimeras (PROTACS).

VHO032-OH is classified as a combustible solid and is highly hazardous to water, necessitating
specific disposal procedures to mitigate risks. Adherence to these guidelines is crucial for
maintaining a safe laboratory environment and complying with regulatory standards.

Key Safety and Handling Data

A summary of the critical safety and handling information for VH032-OH is provided in the table
below. This information should be reviewed before handling the compound.
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Parameter Information

(2S,4R)-1-((S)-2-Acetamido-3,3-
) dimethylbutanoyl)-4-hydroxy-N-[2-hydroxy-4-(4-
Chemical Name _ o
methylthiazol-5-yl)benzyl]pyrrolidine-2-

carboxamide

CAS Number 2244684-42-0[1]

Molecular Formula C24H32N40sS[1]

Molecular Weight 488.60 g/mol [1]

Physical Form Powder[1]

Storage Temperature 2-8°C[1]

Storage Class Code 11 - Combustible Solids[1]
Water Hazard Class (WGK) 3 - Highly hazardous to water[1]

Experimental Protocols: Disposal Procedures

The following step-by-step procedures should be followed for the safe disposal of VH032-OH.

Waste Segregation and Collection
e Solid Waste:

o Collect unused or waste VH032-OH powder in a dedicated, clearly labeled, and sealed
container for hazardous chemical waste.

o The container should be made of a material compatible with the chemical.
o Do not mix with other waste streams unless compatibility has been confirmed.
o Contaminated Materials:

o All materials that have come into contact with VH032-OH, such as pipette tips, tubes,
gloves, and weighing papers, must be considered contaminated.
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o Dispose of these materials in a designated hazardous waste container.

e Solutions:

o Solutions containing VH032-OH should be collected in a separate, labeled, and sealed
waste container for liquid chemical waste.

o Do not dispose of solutions containing VH032-OH down the drain due to its high water

hazard classification.

Spill Management

In the event of a spill, immediate action is required to prevent exposure and environmental

contamination.
o Evacuate and Alert: Evacuate the immediate area and alert colleagues.

» Personal Protective Equipment (PPE): Before cleaning, ensure appropriate PPE is worn,
including safety goggles, gloves, and a lab coat.

e Containment and Cleanup:

o For solid spills, carefully sweep or scoop the material to avoid generating dust. Use a
dustpan and brush designated for chemical spills.

o Place the collected material into a sealed container for hazardous waste.

o Decontaminate the spill area with a suitable solvent (e.g., ethanol), followed by a thorough

washing with soap and water.

Final Disposal

All waste containing VH032-OH must be disposed of through your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal company. Ensure
that all waste containers are properly labeled with the chemical name and associated hazards.

Disposal Workflow

The following diagram illustrates the proper disposal workflow for VH032-OH.
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VHO032-OH Disposal Workflow
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A workflow for the safe disposal of VH032-OH.

© 2025 BenchChem. All rights reserved.

4/5

Tech Support


https://www.benchchem.com/product/b2749673?utm_src=pdf-body-img
https://www.benchchem.com/product/b2749673?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2749673?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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